Cas no 1508638-81-0 (1-(2,5-dimethylfuran-3-yl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(2,5-dimethylfuran-3-yl)-2,2,2-trifluoroethan-1-one
• CAS No: 1508638-81-0
• MF: C₈H₇F₃O₂
• MW: 192.135193109512
• CID: 6312985
• PubChem ID: 81430911
• Update Time: 2025-10-30

1-(2,5-dimethylfuran-3-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylfuran-3-yl)-2,2,2-trifluoroethan-1-one
• AKOS020008808
• EN300-1937577
• 1508638-81-0

• Inchi： 1S/C8H7F3O2/c1-4-3-6(5(2)13-4)7(12)8(9,10)11/h3H,1-2H3
• InChI Key： GZRGGRNCOXGSQJ-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C)OC=1C)=O)(F)F

Computed Properties

• Exact Mass: 192.03981395g/mol
• Monoisotopic Mass: 192.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2,5-dimethylfuran-3-yl)-2,2,2-trifluoroethan-1-one

Comprehensive Overview of 1-(2,5-dimethylfuran-3-yl)-2,2,2-trifluoroethan-1-one (CAS No. 1508638-81-0): Properties, Applications, and Industry Trends

The compound 1-(2,5-dimethylfuran-3-yl)-2,2,2-trifluoroethan-1-one (CAS No. 1508638-81-0) is a specialized organic molecule featuring a 2,5-dimethylfuran core linked to a trifluoroacetyl functional group. This unique structural combination grants it distinct physicochemical properties, making it valuable in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. With the growing demand for fluorinated compounds in drug discovery, this molecule has garnered significant attention due to its potential as a building block for bioactive molecules.

Recent trends in green chemistry and sustainable synthesis have amplified interest in furan derivatives, including 1-(2,5-dimethylfuran-3-yl)-2,2,2-trifluoroethan-1-one. Researchers are exploring its role in catalytic transformations and as a precursor for heterocyclic compounds. Its trifluoromethyl group enhances metabolic stability and lipophilicity, traits highly sought after in medicinal chemistry. Industry reports highlight its utility in developing small-molecule inhibitors and fluorescence probes, aligning with the surge in demand for precision therapeutics.

From a synthetic perspective, CAS No. 1508638-81-0 is often synthesized via Friedel-Crafts acylation of 2,5-dimethylfuran with trifluoroacetic anhydride. The process optimization for higher yields and purity remains a focal point in peer-reviewed studies. Analytical techniques like NMR spectroscopy and HPLC-MS are critical for quality control, ensuring compliance with pharmaceutical-grade standards. Environmental concerns have also driven innovations in solvent-free or bio-based catalytic routes for its production.

Market insights reveal that fluorinated furanones like this compound are gaining traction in electronic materials, particularly in organic semiconductors and liquid crystal formulations. Its electron-withdrawing properties contribute to tunable bandgap materials, a hot topic in optoelectronics research. Additionally, its stability under physiological conditions makes it a candidate for pro-drug design, addressing challenges in drug delivery systems.

Regulatory and safety profiles of 1-(2,5-dimethylfuran-3-yl)-2,2,2-trifluoroethan-1-one are well-documented, with no significant hazards under standard handling conditions. However, proper PPE (personal protective equipment) is recommended during lab-scale operations. As the industry shifts toward REACH compliance and green solvents, manufacturers are adopting eco-friendly protocols to minimize waste and energy consumption during synthesis.

In conclusion, CAS No. 1508638-81-0 exemplifies the intersection of fluorine chemistry and heterocyclic innovation. Its versatility across pharmaceuticals, materials science, and agrochemicals positions it as a compound of enduring relevance. Future research may explore its enantioselective applications or hybrid scaffolds for multi-target drugs, further expanding its industrial footprint.